![molecular formula C17H19NO3S B226291 1-[(4-Methoxy-3-methylphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline](/img/structure/B226291.png)
1-[(4-Methoxy-3-methylphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline
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Overview
Description
1-[(4-Methoxy-3-methylphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline, also known as MMTQ, is a synthetic compound that belongs to the class of quinoline derivatives. MMTQ has been found to exhibit a wide range of biological activities, including antitumor, anti-inflammatory, and antimicrobial properties.
Mechanism of Action
The mechanism of action of 1-[(4-Methoxy-3-methylphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline involves the inhibition of multiple signaling pathways involved in tumor growth and metastasis. This compound has been found to inhibit the expression of various oncogenes, including c-Myc and Bcl-2, and induce the expression of tumor suppressor genes, such as p53. This compound has also been found to inhibit the activity of matrix metalloproteinases, which are enzymes involved in the degradation of extracellular matrix and tumor invasion.
Biochemical and Physiological Effects:
Apart from its antitumor activity, this compound has been found to exhibit anti-inflammatory and antimicrobial properties. This compound has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and reduce the expression of cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS). This compound has also been found to exhibit antibacterial activity against various Gram-positive and Gram-negative bacteria.
Advantages and Limitations for Lab Experiments
One of the advantages of 1-[(4-Methoxy-3-methylphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline is its low toxicity, which makes it a promising candidate for further development as an antitumor agent. However, the solubility of this compound in water is limited, which can pose a challenge for its use in in vitro and in vivo experiments. Additionally, the mechanism of action of this compound is not fully understood, which warrants further investigation.
Future Directions
There are several future directions for the research on 1-[(4-Methoxy-3-methylphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline. One direction is to investigate the potential of this compound as a combination therapy with other antitumor agents. Another direction is to explore the use of this compound as a therapeutic agent for other diseases, such as inflammatory and infectious diseases. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential side effects.
Synthesis Methods
The synthesis of 1-[(4-Methoxy-3-methylphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline involves the condensation of 4-methoxy-3-methylbenzaldehyde with 2-aminobenzylamine, followed by the reaction with methanesulfonyl chloride. The final product is obtained by hydrogenation of the resulting intermediate.
Scientific Research Applications
1-[(4-Methoxy-3-methylphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline has been extensively studied for its potential as an antitumor agent. Studies have shown that this compound exhibits cytotoxic effects on various cancer cell lines, including breast, prostate, and lung cancer cells. This compound has also been found to inhibit the growth of tumor cells by inducing apoptosis and cell cycle arrest.
properties
Molecular Formula |
C17H19NO3S |
---|---|
Molecular Weight |
317.4 g/mol |
IUPAC Name |
1-(4-methoxy-3-methylphenyl)sulfonyl-3,4-dihydro-2H-quinoline |
InChI |
InChI=1S/C17H19NO3S/c1-13-12-15(9-10-17(13)21-2)22(19,20)18-11-5-7-14-6-3-4-8-16(14)18/h3-4,6,8-10,12H,5,7,11H2,1-2H3 |
InChI Key |
UFTUPJWINGJRCH-UHFFFAOYSA-N |
SMILES |
CC1=C(C=CC(=C1)S(=O)(=O)N2CCCC3=CC=CC=C32)OC |
Canonical SMILES |
CC1=C(C=CC(=C1)S(=O)(=O)N2CCCC3=CC=CC=C32)OC |
Origin of Product |
United States |
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